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Compound of Interest

Compound Name: Ethyl 2-ethoxy-2-iminoacetate

Cat. No.: B046105

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This guide provides essential logistical and safety information for the disposal of Ethyl 2-
ethoxy-2-iminoacetate (CAS No. 816-27-3), ensuring that operational procedures align with
the highest safety standards.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific disposal instructions for
Ethyl 2-ethoxy-2-iminoacetate could not be located. The following procedures are based on
general best practices for the disposal of hazardous laboratory chemicals with similar
properties. It is imperative to consult with your institution's Environmental Health and Safety
(EHS) department for guidance and to ensure compliance with local, state, and federal
regulations.

Immediate Safety and Hazard Profile

Ethyl 2-ethoxy-2-iminoacetate is classified with the GHS07 pictogram, indicating it is an
irritant and can be harmful. Key hazard information includes:

 Signal Word: Warning
e Hazard Statement: H302 - Harmful if swallowed

e Physical State: Liquid
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o Storage: Recommended storage is in a freezer at -20°C, in a dark place under an inert
atmosphere.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Ethyl 2-ethoxy-2-
iminoacetate.

Property Value

CAS Number 816-27-3

Molecular Weight 145.16 g/mol
Density 1.042 g/mL at 25 °C
Flash Point 72.4 °C (162.3 °F)
Refractive Index n20/D 1.426

Step-by-Step Disposal Protocol

The following is a general protocol for the disposal of Ethyl 2-ethoxy-2-iminoacetate, based
on its classification as a harmful and combustible liquid.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical for disposal,
ensure you are wearing appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

Step 2: Waste Collection

e Do not pour down the drain. Due to its hazardous nature, this chemical should never be
disposed of via the sanitary sewer.[2]
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e Use a designated and compatible waste container. Collect waste Ethyl 2-ethoxy-2-
iminoacetate in a clearly labeled, leak-proof container that is compatible with organic
solvents. The original container can be used if it is in good condition.[3]

o Label the waste container. The container must be labeled with the words "Hazardous Waste
and the full chemical name: "Waste Ethyl 2-ethoxy-2-iminoacetate."[2][3] Do not use
abbreviations.[3]

o Keep the container sealed. The waste container should be kept tightly closed except when
adding waste.[2][3]

Step 3: Waste Storage

o Segregate the waste. Store the container in a designated satellite accumulation area within
the laboratory.[4]

o Ensure compatibility. Do not mix with incompatible waste streams. Given its combustible
nature, it should be stored away from strong oxidizing agents.

o Secondary Containment. Store the waste container in secondary containment to prevent
spills.

Step 4: Arrange for Disposal

o Contact your EHS Department. Once the waste container is full or ready for disposal, contact
your institution's Environmental Health and Safety (EHS) department to schedule a pickup.

[2]

» Provide necessary information. Be prepared to provide the chemical name and quantity to
the EHS personnel.

Empty Container Disposal Empty containers that once held Ethyl 2-ethoxy-2-iminoacetate
must also be treated as hazardous waste unless properly decontaminated.

o Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).

o Collect the rinsate as hazardous waste and add it to your flammable liquids waste container.
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e Once decontaminated, deface the original label and dispose of the container according to
your institution's guidelines for non-hazardous lab glass or plastic.[5]

Experimental Workflow and Disposal Decision-
Making

The following diagram illustrates the logical workflow for the proper disposal of laboratory

chemical waste.
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Caption: Logical workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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